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Compound of Interest

Compound Name: 4-Fluoro-2-iodotoluene

Cat. No.: B081044 Get Quote

An In-Depth Technical Guide to the Stability and Storage of 4-Fluoro-2-iodotoluene

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the optimal stability and storage conditions for 4-fluoro-2-
iodotoluene (CAS No. 13194-67-7). As a critical building block in the synthesis of novel

pharmaceuticals, agrochemicals, and advanced materials, maintaining the purity and integrity

of this reagent is paramount for experimental success and reproducibility.[1] This guide moves

beyond simple storage instructions to explain the underlying chemical principles governing the

stability of this valuable organoiodine compound.

Core Physicochemical Profile
A foundational understanding of 4-fluoro-2-iodotoluene's properties is essential for its proper

handling. The compound is typically a colorless to light yellow or orange-green liquid, a

variance often attributable to purity and age.[1][2][3]
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Property Value Source(s)

CAS Number 13194-67-7 [2]

Molecular Formula C₇H₆FI [1][2]

Molecular Weight 236.03 g/mol [1]

Appearance
Colorless to orange/green

clear liquid
[1][3]

Boiling Point 90-94 °C @ 15 mmHg [1][2]

Density ~1.75 - 1.81 g/mL at 25 °C [1][2]

Flash Point
~86.7 °C (188.1 °F) - Closed

Cup

Refractive Index n20/D ~1.580 [2]

The Chemistry of Stability: Key Degradation Factors
The stability of 4-fluoro-2-iodotoluene is intrinsically linked to the chemical nature of its

carbon-iodine (C-I) bond. Understanding the vulnerabilities of this bond is the key to preventing

degradation.

The Carbon-Iodine Bond: The Inherent Weakness
The primary driver of potential instability in 4-fluoro-2-iodotoluene is the C-I bond, which is the

weakest of the carbon-halogen bonds.[4] Its bond dissociation energy is significantly lower than

that of C-Br, C-Cl, or C-F bonds.[4] This low bond energy means that less energy is required to

induce homolytic cleavage, making the molecule susceptible to degradation from external

energy sources like light and, to a lesser extent, heat.

Photostability: A Critical Vulnerability
Organoiodine compounds are notoriously sensitive to light.[5] Exposure to ambient light,

particularly wavelengths in the UV spectrum, can provide sufficient energy to cleave the C-I

bond. This process generates radical intermediates and, ultimately, elemental iodine (I₂). The

formation of I₂ is responsible for the characteristic discoloration of aging or improperly stored
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samples, which often turn yellow, orange, or even brown.[4] A similar compound, 2-fluoro-4-

iodotoluene, is explicitly noted as being "Light Sensitive".[6] Therefore, protecting this reagent

from all light sources is the single most critical factor in preserving its long-term purity.

Thermal Stability and Combustibility
While chemically stable at standard room temperature, 4-fluoro-2-iodotoluene is classified as

a combustible liquid.[3][7][8] Its flash point of approximately 86.7 °C indicates that it can form

flammable vapor-air mixtures at elevated temperatures. Consequently, it is imperative to store

the compound away from heat sources, sparks, and open flames.[9] Thermal decomposition

can lead to the release of hazardous vapors, including carbon monoxide, carbon dioxide, and

hydrogen iodide.[9]

Atmospheric and Hydrolytic Considerations
While specific data on acute air or moisture sensitivity for 4-fluoro-2-iodotoluene is not

prevalent, best practices for reactive intermediates should be followed. Long-term exposure to

atmospheric oxygen can promote slow oxidative degradation pathways. Similarly, while

generally insoluble in water, prolonged contact with moisture should be avoided.[6] For

applications requiring the highest purity, such as in the synthesis of analytical standards or

cGMP manufacturing, storing the compound under an inert atmosphere (e.g., argon or

nitrogen) is strongly recommended to prevent insidious degradation.

Chemical Incompatibilities
A crucial aspect of safe storage and handling is avoiding contact with incompatible materials. 4-
Fluoro-2-iodotoluene should be stored separately from strong oxidizing agents.[9] The iodide

moiety is susceptible to oxidation, which would consume the starting material and generate

unwanted byproducts.

Recommended Storage and Handling Protocols
Adherence to a strict, evidence-based protocol is essential for maintaining the quality and

ensuring the safety of this reagent.

Summary of Optimal Storage Conditions
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The following table summarizes the ideal conditions for long-term storage, derived from safety

data sheets and chemical supplier recommendations.

Parameter Recommendation Rationale

Temperature

Store in a cool, well-ventilated

area. Controlled room

temperature (20-25°C) is ideal.

Prevents thermal degradation

and reduces fire risk. Avoids

temperature extremes.[2][3][9]

Light
Store in a dark location. Use

an amber or opaque container.

Prevents photolytic cleavage

of the C-I bond and formation

of I₂ impurities.[6]

Atmosphere

Keep container tightly closed.

For long-term storage (>6

months) or high-purity

applications, store under an

inert atmosphere (Ar or N₂).

Prevents slow oxidation and

contamination from

atmospheric moisture.[2][8][9]

Location

Store in a designated cabinet

for toxic and combustible

materials, away from strong

oxidizing agents.

Ensures safety, regulatory

compliance, and prevents

accidental reactions.[9]

Experimental Protocol: Receiving and Storing New
Material

Receipt and Inspection: Upon receiving the shipment, immediately inspect the exterior

packaging for any signs of damage or leakage.

Transfer to Ventilated Area: Transfer the unopened package to a fume hood or other well-

ventilated area.

Don Personal Protective Equipment (PPE): At a minimum, wear safety glasses with side

shields, nitrile gloves, and a lab coat.[7]

Open Package: Carefully open the outer packaging and remove the sealed container of 4-
fluoro-2-iodotoluene.
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Container and Label Verification: Check that the container seal is intact. Verify that the label

correctly identifies the contents as 4-fluoro-2-iodotoluene with the correct CAS number

(13194-67-7).

Initial Quality Assessment: Visually inspect the liquid through the container. It should be

colorless to pale yellow. A dark orange or brown color may indicate degradation during

transit.

Secure for Storage: Tightly cap the container. If the original container is not amber or

opaque, place it inside a secondary, light-blocking container.

Log and Store: Log the chemical in the laboratory inventory system. Place the container in

the designated storage cabinet that meets the conditions outlined in Table 3.1.

Experimental Protocol: Handling and Dispensing for Use
Gather Materials: Prepare the reaction vessel, inert gas line (if needed), and appropriate

syringes or cannulas inside a fume hood.

Retrieve from Storage: Retrieve the 4-fluoro-2-iodotoluene container from its storage

location.

Equilibrate to Ambient Temperature: If the compound has been stored in a refrigerator (not

generally recommended unless specified by the supplier), allow the sealed container to

warm to ambient temperature before opening to prevent condensation of atmospheric

moisture.

Inert Atmosphere Purge: For moisture/air-sensitive reactions, pierce the container's septum

with a needle connected to an inert gas source and a second needle as an outlet to gently

flush the headspace with argon or nitrogen.

Dispense Reagent: Using a clean, dry syringe, withdraw the required volume of the liquid.

Seal and Store: Immediately and securely recap the container. If an inert atmosphere was

used, ensure the septum is not compromised. Return the container to its proper storage

location promptly.
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Clean-up: Quench any residual reagent on syringe tips or needles appropriately and dispose

of all materials in accordance with institutional and local waste disposal regulations.[3]

Visualization of the Handling and Storage Workflow
The following diagram illustrates the logical flow for the proper receipt and storage of 4-fluoro-
2-iodotoluene, ensuring both chemical integrity and user safety.
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Storage Protocol

Receive Package
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Don Appropriate PPE

Open Package & Verify Seal

Verify Label (CAS: 13194-67-7)
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Log in Chemical Inventory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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